Cas no 154927-04-5 (1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde)

1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde structure
154927-04-5 structure
Product Name:1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
CAS No:154927-04-5
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD18809572
CID:106777
PubChem ID:45095867
Update Time:2024-02-29

1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxaldehyde,1-methyl-5-(1-methylethyl)-
    • 5-isopropyl-1-methyl-1H-pyrazole-3-carbaldehyde
    • 1H-Pyrazole-3-carboxaldehyde,1-methyl-5-(1-methylethyl)-(9CI)
    • 1-methyl-5-(methylethyl)pyrazole-3-carbaldehyde
    • SBB073806
    • 1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
    • MDL: MFCD18809572
    • Inchi: 1S/C8H12N2O/c1-6(2)8-4-7(5-11)9-10(8)3/h4-6H,1-3H3
    • InChI Key: KEVVBCMGOZOTBR-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C(C)C)N(C)N=1

Computed Properties

  • Exact Mass: 152.095
  • Monoisotopic Mass: 152.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
  • XLogP3: 1.2

1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM506455-1g
5-Isopropyl-1-methyl-1H-pyrazole-3-carbaldehyde
154927-04-5 97%
1g
$381 2022-06-12
abcr
AB545880-1 g
1-Methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde; .
154927-04-5
1g
€331.40 2022-07-29
TRC
I201265-250mg
5-Isopropyl-1-methyl-1H-pyrazole-3-carbaldehyde
154927-04-5
250mg
$ 615.00 2022-06-04
TRC
I201265-500mg
5-Isopropyl-1-methyl-1H-pyrazole-3-carbaldehyde
154927-04-5
500mg
$ 1025.00 2022-06-04
eNovation Chemicals LLC
D655975-1G
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
154927-04-5 97%
1g
$235 2024-07-21
eNovation Chemicals LLC
D655975-5G
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
154927-04-5 97%
5g
$585 2024-07-21
eNovation Chemicals LLC
D655975-10G
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
154927-04-5 97%
10g
$970 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ2759-1G
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
154927-04-5 97%
1g
¥ 1,207.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ2759-5G
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
154927-04-5 97%
5g
¥ 3,121.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ2759-10G
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
154927-04-5 97%
10g
¥ 5,161.00 2023-03-31
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.